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Compound of Interest

Compound Name: Methylcarbamic acid

Cat. No.: B1215457

Core Degradation Pathways

Methylcarbamic acid (CHsNHCOOH) is an unstable compound that readily decomposes. Its
formation and degradation are central to understanding the environmental impact and
toxicology of several classes of industrial and agricultural chemicals. The primary pathways for
its degradation are hydrolysis, thermal decomposition, and enzymatic catalysis.

Hydrolytic Degradation

In aqueous environments, the principal degradation pathway for N-methyl carbamate
compounds involves hydrolysis. This process occurs in two main steps:

o Ester Hydrolysis: The parent N-methyl carbamate ester undergoes hydrolysis to yield an
alcohol or phenol and methylcarbamic acid. This reaction is the rate-limiting step and is
significantly influenced by pH, with rates increasing under alkaline conditions.[1][2]

o Spontaneous Decomposition: The resulting methylcarbamic acid is highly unstable in water
and rapidly decomposes to form methylamine and carbon dioxide.[3][4]

This pathway is crucial for the detoxification of carbamate pesticides in the environment.[4]
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Fig. 1. General Hydrolytic Degradation Pathway of N-Methyl Carbamates.

Formation and Degradation from Methyl Isocyanate
(MIC)

Methyl isocyanate (MIC), a highly toxic industrial chemical, reacts readily with water. This
reaction proceeds through the formation of methylcarbamic acid as a transient intermediate,
which then decomposes.[5][6][7] The reaction is exothermic and can become violent, especially
in the presence of acids or bases or at elevated temperatures.[7][8] If MIC is in excess, it can
react with the methylamine formed to produce 1,3-dimethylurea.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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